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Abstract
Aspinonene is a fungal secondary metabolite isolated from Aspergillus ochraceus. This

technical guide provides a comprehensive overview of its chemical structure, physicochemical

properties, and proposed biosynthetic pathway. While extensive biological activity data for

Aspinonene is not currently available, this document explores the known activities of

structurally related polyketides from Aspergillus species to infer potential therapeutic

applications. Detailed experimental protocols for its isolation and biosynthetic studies, as

reported in the primary literature, are also presented.

Chemical Structure and Properties
Aspinonene is a polyketide with a complex stereochemistry. Its systematic IUPAC name is

(E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol. The chemical structure and key

properties are summarized below.

Table 1: Chemical and Physical Properties of Aspinonene
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Property Value Source

Molecular Formula C₉H₁₆O₄ [1]

Molecular Weight 188.22 g/mol [1]

IUPAC Name

(E,2R,5S)-2-[(2R,3S)-3-

methyloxiran-2-yl]hex-3-ene-

1,2,5-triol

[1]

CAS Number 157676-96-5

Appearance Colorless oil

Solubility
Soluble in methanol and

chloroform

Biosynthesis of Aspinonene
The biosynthesis of Aspinonene in Aspergillus ochraceus has been investigated through

feeding experiments with ¹³C-labeled acetates.[2] The results indicate that Aspinonene is a

pentaketide, derived from a single acetyl-CoA starter unit and four malonyl-CoA extender units.

[2] A key feature of its biosynthesis is a proposed rearrangement of the polyketide chain. The

pathway is closely related to the biosynthesis of another metabolite, aspyrone. The proposed

biosynthetic pathway involves the formation of a hypothetical bisepoxide intermediate which

can be either oxidized to aspyrone or reduced to form Aspinonene. The production of

Aspinonene versus aspyrone can be influenced by the dissolved oxygen concentration during

fermentation.
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Proposed Biosynthetic Pathway of Aspinonene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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